Cas no 1241210-85-4 (N-(1-cyano-1-cyclopropylethyl)-2-[(2,3-dihydro-1,4-benzodioxin-5-yl)amino]acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-[(2,3-dihydro-1,4-benzodioxin-5-yl)amino]acetamide
• CAS No: 1241210-85-4
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 5851016
• PubChem ID: 47064340
• Update Time: 2025-10-21

N-(1-cyano-1-cyclopropylethyl)-2-[(2,3-dihydro-1,4-benzodioxin-5-yl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• Z739846708
• N-(1-cyano-1-cyclopropylethyl)-2-(2,3-dihydro-1,4-benzodioxin-5-ylamino)acetamide
• N-(1-cyano-1-cyclopropylethyl)-2-[(2,3-dihydro-1,4-benzodioxin-5-yl)amino]acetamide
• AKOS034557647
• EN300-26686602
• 1241210-85-4

• Inchi： 1S/C16H19N3O3/c1-16(10-17,11-5-6-11)19-14(20)9-18-12-3-2-4-13-15(12)22-8-7-21-13/h2-4,11,18H,5-9H2,1H3,(H,19,20)
• InChI Key： MJNVFTPYYHKFJB-UHFFFAOYSA-N
• SMILES： O=C(CNC1=CC=CC2=C1OCCO2)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-[(2,3-dihydro-1,4-benzodioxin-5-yl)amino]acetamide

Introduction to N-(1-cyano-1-cyclopropylethyl)-2-[(2,3-dihydro-1,4-benzodioxin-5-yl)amino]acetamide and Its Significance in Modern Chemical Biology

N-(1-cyano-1-cyclopropylethyl-2-[(2,3-dihydro-1,4-benzodioxin-5-yl)amino]acetamide

, with the CAS number 1241210-85-4, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its unique substitution patterns and functional groups, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's synthesis and structural properties make it a subject of extensive study, particularly in the context of drug discovery and molecular pharmacology.

The central core of this molecule, the 2,3-dihydro-1,4-benzodioxin-5-yl moiety, is a key feature that contributes to its pharmacological profile. Benzodioxin derivatives are well-known for their biological activity, often exhibiting properties that make them suitable for use as intermediates in the synthesis of pharmacologically active compounds. The presence of this group in N-(1-cyano-1-cyclopropylethyl-2-[(2,3-dihydro-1,4-benzodioxin-5-yl)amino]acetamide suggests that it may possess similar bioactivities, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of molecules that can modulate neurological and inflammatory pathways. The structural features of N-(1-cyano-1-cyclopropylethyl-2-[(2,3-dihydro-1,4-benzodioxin-5-yl)amino]acetamide position it as a potential candidate for such applications. Specifically, the amine functional group and the cyano-substituent on the cyclopropyl ring may contribute to its ability to interact with biological targets involved in these pathways. This has led to its exploration as a lead compound in various preclinical studies aimed at identifying novel therapeutic agents.

The synthesis of N-(1-cyano-1-cyclopropylethyl-2-[(2,3-dihydro-1,4-benzodioxin-5-yl)amino]acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the cyano group into the cyclopropyl ring is particularly challenging due to the inherent reactivity of this moiety. However, advances in synthetic methodologies have made it possible to achieve this transformation with high yields and purity. These synthetic strategies are critical for ensuring that the final product is suitable for further biological evaluation.

The pharmacological evaluation of N-(1-cyano-1-cyclopropylethyl-2-[(2,3-dihydro-1,4-benzodioxin-5-yl)amino]acetamide has revealed several promising properties. In vitro studies have indicated that this compound exhibits moderate affinity for certain neurotransmitter receptors and ion channels. These interactions suggest that it may have effects on neuronal signaling pathways relevant to conditions such as depression and anxiety. Additionally, preliminary data suggest that it may possess anti-inflammatory properties by modulating key inflammatory cytokines.

The potential therapeutic applications of N-(1-cyano-1-cyclopropylethyl-2-[(2,3-dihydro-1,4-benzodioxin-5-yl)amino]acetamide are further supported by its structural stability and bioavailability profiles. The compound demonstrates good solubility in common solvents used for drug formulation and exhibits reasonable metabolic stability in vitro. These characteristics make it an attractive candidate for further development into a clinical candidate.

In conclusion, N-(1-cyano-1-cyclopropylethyl-2-[(2,3-dihydro-1,4-benzodioxin-)amino]acetamide (CAS no: 1241210-
85
4) is a compound with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this molecule，its importance is likely to grow，contributing to advancements in drug discovery and molecular medicine.